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Compound of Interest

Compound Name:
(1-(pyridin-2-yl)-1H-pyrazol-4-

yl)methanol

CAS No.: 1199773-61-9

Cat. No.: B599055

Get Quote

Executive Summary
The pyridinyl-pyrazol-methanol scaffold represents a privileged substructure in modern

medicinal chemistry, particularly within the design of ATP-competitive kinase inhibitors.[1] This

motif combines the electronic versatility of the pyridine ring, the hydrogen-bond donor/acceptor

capability of the pyrazole, and the synthetic malleability of a primary alcohol (methanol) handle.

This guide provides a rigorous technical analysis of the scaffold's physical properties, synthetic

pathways, and chemical reactivity. It is designed to assist researchers in optimizing "scaffold

hopping" strategies and fine-tuning solubility/permeability profiles in lead optimization.[1]

Structural Architecture & Electronic Properties[2]
Tautomerism and Planarity
The core pharmacophore typically consists of a 2-(pyridin-2-yl)-1H-pyrazole system.[1] The

defining feature of this system is its annular tautomerism, which is heavily influenced by the
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adjacent pyridine ring.

Intramolecular Hydrogen Bonding: In non-polar solvents, the molecule adopts a planar

conformation due to an intramolecular hydrogen bond between the pyrazole N-H and the

pyridine nitrogen lone pair. This "pseudo-tricyclic" planar arrangement is critical for fitting into

narrow ATP-binding pockets (e.g., the hinge region of kinases like c-Met or ALK).[1]

Electronic Distribution:

Pyridine Nitrogen: Acts as a weak base (

) and a hydrogen bond acceptor.[1]

Pyrazole Ring: Amphoteric.[1] The

is pyrrole-like (H-bond donor), while

is pyridine-like (H-bond acceptor).[1]

Methanol Group: Provides a polar handle that disrupts planarity only if sterically hindered,

but generally increases water solubility (

reduction).

Physicochemical Parameters
The following data summarizes the core properties of the unsubstituted 2-(pyridin-2-yl)-1H-

pyrazol-5-yl]methanol and related congeners.

Table 1: Physicochemical Profile of Representative Scaffold
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Parameter Value / Range Contextual Note

Molecular Weight ~175.19 g/mol
Fragment-like space; ideal for

FBDD.[1]

Melting Point 119 – 126 °C

Crystalline solid; indicates

stable lattice packing via

stacking.[1]

(Pyridine) 5.1 – 5.3

Protonation disrupts planarity

due to electrostatic repulsion.

[1]

(Pyrazole) ~14.0 (NH deprot)

Very weak acid; requires

strong bases (NaH,

) for alkylation.

LogP (Oct/Water) 0.7 – 1.2

Moderate lipophilicity;

methanol group lowers LogP

by ~0.5 units vs methyl.[1]

H-Bond Donors 2
Pyrazole -NH, Methanol -OH.

[1]

H-Bond Acceptors 3
Pyridine N, Pyrazole N,

Methanol O.

Synthetic Routes & Protocols
The synthesis of the pyridinyl-pyrazol-methanol scaffold generally proceeds via two strategies:

De Novo Cyclization (constructing the pyrazole) or Functional Group Interconversion (reducing

a pre-formed ester/aldehyde).[1]

Primary Synthetic Pathway (De Novo)
The most robust route involves the condensation of acetyl-pyridine derivatives with hydrazine,

followed by functionalization via the Vilsmeier-Haack reaction.

Protocol: Synthesis of [3-(pyridin-2-yl)-1H-pyrazol-4-yl]methanol
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Reagents: 2-Acetylpyridine, DMF-DMA, Hydrazine hydrate,

,

.

Enaminone Formation:

Reflux 2-acetylpyridine (1.0 eq) with

-dimethylformamide dimethyl acetal (DMF-DMA) (1.2 eq) in xylene for 6 hours.

Checkpoint: Monitor disappearance of ketone via TLC.[1] Evaporate solvent to yield the

enaminone intermediate.[1]

Cyclization:

Dissolve intermediate in Ethanol.[1] Add Hydrazine hydrate (1.5 eq).[1] Reflux for 4 hours.

Result: Formation of 2-(1H-pyrazol-3-yl)pyridine.[1][2]

Formylation (Vilsmeier-Haack):

Add

dropwise to dry DMF at 0°C. Stir for 30 min to generate the Vilsmeier reagent.[1]

Add the pyrazole substrate.[1][2][3][4][5] Heat to 80°C for 4 hours.

Workup: Quench with ice water; neutralize with

.[1] Isolate 3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde.

Reduction to Methanol:

Suspend the aldehyde in Methanol (0.1 M).[1]

Add

(1.5 eq) portion-wise at 0°C. Stir for 1 hour.
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Validation: Quench with dilute HCl.[1] Extract with EtOAc.[1]

Analytical Check:

NMR should show a singlet/doublet at

4.5-4.7 ppm (CH2-OH) and loss of aldehyde proton (

9-10 ppm).[1]
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Figure 1: Step-wise synthetic progression from acetylpyridine precursors to the target methanol

scaffold.

Chemical Reactivity & Stability[1][4][5]
The "methanol" moiety in this scaffold is not merely a solubilizing group; it is a versatile

"chemical handle" for further diversification.[1]

Reactivity Profile
Oxidation: The primary alcohol is benzylic-like (attached to an aromatic heterocycle).[1] It is

susceptible to mild oxidation (e.g.,

or Dess-Martin Periodinane) to revert to the aldehyde, which can undergo reductive
amination.

Nucleophilic Substitution: Conversion of the alcohol to a chloride (using

) or mesylate generates a highly reactive electrophile.[1] This is commonly used to attach
solubilizing tails (e.g., morpholine, piperazine) via

reactions.
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Metal Coordination: The Pyridine-N and Pyrazole-N (position 2) form a bidentate pocket.[1]

In the presence of transition metals (Cu, Pd), this scaffold acts as a ligand. Caution: This can

poison palladium catalysts during cross-coupling reactions (Suzuki/Buchwald) on other parts

of the molecule.[1]

Stability Concerns
Acid Sensitivity: The pyridine ring protonates easily.[1] While the scaffold is stable in dilute

acid, strong acidic conditions at high heat can lead to dehydration if secondary alcohols are

present (less concern for primary methanol).

Oxidative Metabolism: In vivo, the

group is a metabolic "soft spot," often rapidly oxidized to the carboxylic acid (Phase I
metabolism), drastically altering pharmacokinetics.

Application in Drug Discovery: Kinase Inhibition[5]
[8][9][10]
The pyridinyl-pyrazole motif is a "privileged scaffold" for ATP-competitive inhibition.[1]

Binding Mode Mechanism
The scaffold mimics the adenine ring of ATP.

Hinge Binder: The Pyridine N (acceptor) and Pyrazole NH (donor) form a bidentate hydrogen

bond network with the backbone amide/carbonyl of the kinase hinge region (e.g., Met1199 in

c-Met or Glu1197 in ALK).

Solvent Front: The methanol group typically orients towards the solvent front, improving

water solubility of the lipophilic inhibitor complex.

Case Study: Crizotinib Intermediates
In the synthesis of Crizotinib (ALK/c-Met inhibitor), the 4-position of the pyrazole is substituted.

[6] However, the 3-(pyridin-2-yl) geometry is conserved to maintain the critical hinge interaction.

[1] The methanol variant serves as a probe to test the tolerance of the solvent channel.
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Signal Transduction Logic
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Figure 2: Mechanistic interaction of the scaffold within the kinase active site, blocking

downstream oncogenic signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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